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An In-depth Technical Guide on the Core Physical Properties of 2-Piperidinol

This guide provides a comprehensive overview of the fundamental physical properties of 2-
Piperidinol, tailored for researchers, scientists, and professionals in drug development. It
includes key quantitative data, detailed experimental protocols for property determination, and
a visual representation of a common synthesis workflow.

Introduction to 2-Piperidinol

2-Piperidinol, with the chemical formula CsH11NO, is a heterocyclic organic compound.[1][2][3]
[4] Its structure consists of a six-membered piperidine ring substituted with a hydroxyl group at
the second position.[1] This molecule and its derivatives are significant scaffolds in medicinal
chemistry, serving as versatile building blocks for synthesizing novel therapeutic agents,
including potential antimicrobial and anticancer compounds.[5] Given its role in chemical
synthesis, a thorough understanding of its physical properties is essential for its handling,
characterization, and application in research and development.

Core Physical Properties
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The fundamental physical characteristics of 2-Piperidinol are summarized in the table below.
These properties are crucial for its storage, handling, and use in various chemical reactions.

Property Value Reference
Molecular Formula CsH11NO [1112113114]
Molecular Weight 101.15 g/mol [1][2][3][5]
Appearance Colorless to pale yellow liquid [1]

Melting Point Approx. 130-131 °C [1]

Boiling Point Not extensively documented [1]

N Soluble in water and many
Solubility , [1]
organic solvents

CAS Number 45506-41-0 [1][2][5]

Synthesis of 2-Piperidinol

One common laboratory method for the synthesis of 2-Piperidinol is through the chemical
reduction of 2-piperidone.[1] This reaction effectively converts the ketone functional group in
the precursor to a hydroxyl group, yielding 2-Piperidinol.
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Caption: Workflow for the synthesis of 2-Piperidinol from 2-Piperidone.

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental for chemical characterization. The
following sections detail standard laboratory protocols for measuring the key physical
properties of 2-Piperidinol.

Melting Point Determination

The melting point is a critical indicator of a substance's purity.[6] A sharp melting range typically
signifies a pure compound, whereas impurities tend to lower and broaden the melting range.[7]
The capillary method is a common and effective technique.[8]

Protocol: Capillary Method using a Thiele Tube or Digital Apparatus
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o Sample Preparation: Ensure the 2-Piperidinol sample is completely dry and, if solid, finely
powdered.[8][9]

e Loading the Capillary Tube: Press the open end of a melting point capillary tube into the
sample, trapping a small amount of the substance. Tap the sealed end of the tube on a hard
surface to compact the sample to a height of 2-3 mm.[6][10]

o Apparatus Setup (Thiele Tube):

o Attach the capillary tube to a thermometer using a small rubber band, aligning the sample
with the thermometer bulb.[10]

o Insert the thermometer assembly into a Thiele tube containing mineral oil, ensuring the
sample is immersed in the oil.[9][11]

o Heat the side arm of the Thiele tube gently with a microburner. The convection of the oil
will ensure even heating.[9]

e Apparatus Setup (Digital Apparatus - e.g., DigiMelt):
o Insert the packed capillary tube into the heating block of the apparatus.[7]

o Set the desired heating parameters. For an unknown melting point, a rapid initial heating
rate (10-20 °C/min) can be used to find an approximate range.[7]

¢ Measurement:

o Heat the sample rapidly to about 15-20 °C below the expected melting point, then slow the
heating rate to 1-2 °C per minute for an accurate measurement.[9][10]

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).[10]

o Record the temperature at which the entire sample has completely melted into a
transparent liquid (the end of the melting range).[10]

o Safety: Do not attempt to rapidly cool hot glassware with water, as this can cause it to crack.

[9]
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Caption: Experimental workflow for melting point determination.

Boiling Point Determination
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The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[12] It is a key physical constant for characterizing volatile liquids.[13]
The micro-boiling point method using a Thiele tube is suitable for small sample volumes.[11]
[14]

Protocol: Micro-Boiling Point Method

Sample Preparation: Place a few milliliters of the liquid 2-Piperidinol into a small test tube or
fusion tube.[12][15]

o Capillary Tube Insertion: Place a melting point capillary tube, sealed at one end, into the test
tube with the open end down.[15]

e Apparatus Setup:
o Attach the test tube to a thermometer.

o Insert the assembly into a Thiele tube or another heating bath (e.g., an aluminum block on
a hot plate).[11][15]

e Heating and Observation:

o Heat the apparatus gently.[14] As the temperature rises, air trapped in the capillary tube
will be expelled, seen as a slow stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates the sample's vapor is escaping.[14]

e Measurement:
o Remove the heat source and allow the apparatus to cool slowly.[11]

o The stream of bubbles will slow and eventually stop. The boiling point is the temperature
at which the liquid is drawn up into the capillary tube.[11][14]

o Record this temperature.

Density Determination
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Density is an intrinsic property defined as the mass of a substance per unit volume (d = m/V).
[16][17] It is temperature-dependent, so the temperature at which the measurement is taken
should always be recorded.[16]

Protocol: Mass and Volume Measurement
e Mass Measurement:

o Place a clean, dry graduated cylinder or volumetric flask on an electronic balance and tare
(zero) the balance.[16][18]

o Alternatively, record the mass of the empty container.
e Volume Measurement:

o Carefully add a known volume of liquid 2-Piperidinol to the graduated cylinder. Read the
volume from the bottom of the meniscus.[18]

¢ Final Mass Measurement:

o Place the graduated cylinder containing the liquid onto the tared balance and record the
mass of the liquid.[18]

o If the empty container's mass was recorded initially, subtract it from the combined mass of
the container and liquid to find the liquid's mass.

o Calculation:
o Calculate the density using the formula: Density = Mass / Volume.[17]

o Repeat the measurement multiple times and average the results to improve accuracy.[18]

Solubility Determination

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[19] A qualitative assessment can determine if a substance is soluble,
while quantitative methods measure the exact solubility.
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Protocol: Qualitative and Semi-Quantitative Determination

e Solvent Preparation: Measure a specific volume (e.g., 10 mL) of the chosen solvent (e.g.,
water, ethanol) into a test tube. Record the initial temperature.[19]

e Solute Addition:

o Weigh a known mass of 2-Piperidinol.

o Add a small, spatula-tip amount of the solute to the solvent.[19]

« Dissolution: Stopper the test tube and shake to facilitate dissolution. Avoid warming the tube
with your hands, as temperature affects solubility.[19]

e Observation:

o If the solute dissolves completely, the substance is soluble in that solvent.[20]

o Continue adding small, known amounts of the solute, shaking after each addition, until the
solute no longer dissolves and a small amount of solid remains at the bottom.[19]

o Calculation (Semi-Quantitative):

o Weigh the remaining, undissolved solute.

o Subtract the mass of the remaining solute from the initial total mass added to determine
the mass of solute that dissolved in the specific volume of the solvent at that temperature.
[19]

o Express solubility in terms of grams per 100 mL or other standard units.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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